2-(5-Bromopentylthio)-5-methylbenzimidazole

• Molecular Formula: C13H17BrN2S
• Molecular Weight: 313.26 g/mol
• IUPAC Name: 2-(5-bromopentylsulfanyl)-6-methyl-1H-benzimidazole
• InChI: InChI=1S/C13H17BrN2S/c1-10-5-6-11-12(9-10)16-13(15-11)17-8-4-2-3-7-14/h5-6,9H,2-4,7-8H2,1H3,(H,15,16)
• InChI Key: OWSXEDKHUGPYRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)SCCCCCBr

Description

2-(5-Bromopentylthio)-5-methylbenzimidazole is a useful research compound. Its molecular formula is C13H17BrN2S and its molecular weight is 313.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.4 g of the compound obtained in Example 14a and 2.8 g of carbon tetrabromide were added to 15 ml of tetrahydrofuran and then gradually added with 2.2 g of triphenylphosphine. After the reaction mixture was stirred at room temperature for 1 hour, the solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane:ethyl acetate=4:1 to 2:2) to obtain 1.18 g of the title compound as yellow crystals (yield: 67%).